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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hexynenitrile (CAS RN: 14918-21-9), also known as 5-cyano-1-pentyne, is a bifunctional

molecule incorporating both a terminal alkyne and a nitrile group.[1][2] This unique combination

of reactive moieties makes it a valuable building block in organic synthesis, particularly in the

construction of nitrogen-containing heterocyclic compounds and as a precursor for more

complex molecular architectures. Given its utility in research and development, a thorough

understanding of its stability and appropriate storage conditions is paramount to ensure

experimental reproducibility, maintain purity, and guarantee safe handling.

This technical guide provides a comprehensive overview of the known stability and storage

parameters for 5-hexynenitrile. Due to a lack of specific, publicly available long-term stability

studies on this compound, this guide also extrapolates potential degradation pathways based

on the established reactivity of its constituent functional groups—terminal alkynes and aliphatic

nitriles. Furthermore, a detailed protocol for conducting a formal stability study is proposed to

enable researchers to generate specific data for their particular applications.

Physicochemical Properties and Safety Data
A summary of the key physicochemical properties and safety information for 5-hexynenitrile is

presented below. This data is essential for safe handling and for designing appropriate storage

and experimental setups.
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Table 1: Physicochemical Properties of 5-Hexynenitrile
Property Value Reference

Molecular Formula C₆H₇N [1][2]

Molecular Weight 93.13 g/mol [1][2]

Appearance
Clear, colorless to slightly pale

yellow liquid
[3]

Boiling Point 115-117 °C [1]

Density 0.889 g/mL at 25 °C [1]

Refractive Index n20/D 1.44 [1]

Flash Point 42 °C (107.6 °F) - closed cup [1]

Storage Temperature 2-8 °C [1]

Table 2: Hazard and Safety Information for 5-
Hexynenitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexynenitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hexynenitrile
https://www.tcichemicals.com/BE/en/sds/H0102_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Precautionary Statement Classification

H226: Flammable liquid and

vapor.[1][3]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[3]

Flammable Liquid, Category

3[1]

H302: Harmful if swallowed.[1]

[3]

P270: Do not eat, drink or

smoke when using this

product.[3]

Acute Toxicity, Oral, Category

4[1]

H312: Harmful in contact with

skin.

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[3]

Acute Toxicity, Dermal,

Category 4[1]

H332: Harmful if inhaled.
P261: Avoid breathing mist or

vapours.

Acute Toxicity, Inhalation,

Category 4[1]

H315: Causes skin irritation.[1]

[3]

P302+P352: IF ON SKIN:

Wash with plenty of water.[3]
Skin Irritation, Category 2[1]

H319: Causes serious eye

irritation.[1][3]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Eye Irritation, Category 2A[1]

H335: May cause respiratory

irritation.[1]

P271: Use only outdoors or in

a well-ventilated area.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation), Category 3[1]

Stability Profile and Potential Degradation Pathways
While specific experimental stability data for 5-hexynenitrile is limited, its reactivity can be

inferred from the known chemical behavior of its two functional groups: the terminal alkyne and

the nitrile.

Reactivity of the Terminal Alkyne
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The terminal alkyne moiety is characterized by the presence of a weakly acidic proton on the

sp-hybridized carbon. This feature dictates a significant portion of its reactivity and potential

instability.

Reaction with Bases: Strong bases can deprotonate the terminal alkyne to form an acetylide

anion. This can lead to unintended reactions if basic contaminants are present.

Oxidation: The carbon-carbon triple bond is susceptible to oxidation by strong oxidizing

agents, which could lead to cleavage of the bond and the formation of carboxylic acids or

other oxidation products.

Dimerization/Polymerization: Under certain conditions, such as in the presence of copper

salts or other catalysts, terminal alkynes can undergo oxidative coupling (e.g., Glaser

coupling) to form diynes. While typically requiring specific reagents, the potential for slow

dimerization or polymerization over long-term storage, especially if exposed to metallic

impurities or light, cannot be entirely ruled out.

Reactivity of the Nitrile Group
The nitrile group is relatively stable but can undergo hydrolysis under certain conditions.

Hydrolysis: In the presence of strong acids or bases and water, the nitrile group can

hydrolyze. This reaction typically proceeds through an amide intermediate to ultimately form

a carboxylic acid and ammonia (or an ammonium salt). The rate of hydrolysis is dependent

on the pH and temperature.

Incompatible Materials
Based on the reactivity of its functional groups, the following materials should be considered

incompatible with 5-hexynenitrile during storage and handling:

Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions with the

alkyne group.

Strong Bases: Can deprotonate the terminal alkyne, potentially initiating unwanted side

reactions.
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Strong Acids: Can catalyze the hydrolysis of the nitrile group and potentially react with the

alkyne.

Reducing Agents: Reagents like lithium aluminum hydride (LiAlH₄) can reduce the nitrile to a

primary amine.[4]

Recommended Storage Conditions
To ensure the long-term stability and purity of 5-hexynenitrile, the following storage conditions

are recommended based on information from safety data sheets:[1][3]

Temperature: Store in a refrigerator at 2-8 °C.[1]

Atmosphere: While not explicitly stated in all sources, for compounds with reactive

functionalities like terminal alkynes, storage under an inert atmosphere (e.g., nitrogen or

argon) is a best practice to prevent potential oxidation or moisture-induced degradation.

Container: Store in a tightly sealed, appropriate container to prevent contamination and

evaporation. Amber glass bottles are recommended to protect from light.

Location: Store in a well-ventilated, cool, and dry place away from incompatible materials

and sources of ignition.

Experimental Protocol: Stability Study of 5-
Hexynenitrile
To generate robust stability data for 5-hexynenitrile, a formal stability study is necessary. The

following protocol is based on general guidelines for chemical stability testing.

Objective
To evaluate the stability of 5-hexynenitrile under various storage conditions (long-term,

accelerated, and stress) and to identify and quantify any degradation products.

Materials
5-Hexynenitrile (minimum of three batches)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemistrysteps.com/nitrile-reduction-mechanism-with-lialh4-and-dibal-to-amine-or-aldehyde/
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.tcichemicals.com/BE/en/sds/H0102_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/271349
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate storage containers (e.g., amber glass vials with inert caps)

Stability chambers with controlled temperature and humidity

Analytical instrumentation (e.g., GC-MS, HPLC, FT-IR)

Reference standards for 5-hexynenitrile and any anticipated degradation products

Experimental Design
Study Type Storage Conditions Duration

Testing Time
Points

Long-Term
2-8 °C

(Recommended)
24 months

0, 3, 6, 9, 12, 18, 24

months

Accelerated 25 °C / 60% RH 6 months 0, 3, 6 months

Accelerated 40 °C / 75% RH 6 months 0, 3, 6 months

Stress - Acid 0.1 M HCl at 40 °C 48 hours 0, 4, 8, 24, 48 hours

Stress - Base 0.1 M NaOH at 40 °C 48 hours 0, 4, 8, 24, 48 hours

Stress - Oxidative 3% H₂O₂ at 40 °C 48 hours 0, 4, 8, 24, 48 hours

Stress - Photostability ICH Q1B conditions As per guideline As per guideline

Analytical Methods
Purity and Degradation Products: A validated stability-indicating analytical method, such as

Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-

MS), should be used to determine the purity of 5-hexynenitrile and to detect and quantify

any degradation products.

Identification of Degradants: Mass spectrometry and potentially Nuclear Magnetic

Resonance (NMR) spectroscopy should be used to identify the structure of any significant

degradation products.

Appearance: Visual inspection for any changes in color or clarity.
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Water Content: Karl Fischer titration to assess the impact of moisture.

Data Analysis
The rate of degradation should be determined, and the shelf-life can be estimated based on the

time it takes for the purity to decrease to a predetermined specification (e.g., 95%).

Visualizations
Logical Workflow for Handling and Storage
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Figure 1. Decision Workflow for Handling and Storing 5-Hexynenitrile
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Dispose of Waste Properly

Incompatible

Click to download full resolution via product page

Caption: Figure 1. Decision Workflow for Handling and Storing 5-Hexynenitrile.
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Potential Degradation Pathways

Figure 2. Potential Degradation Pathways for 5-Hexynenitrile
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Caption: Figure 2. Potential Degradation Pathways for 5-Hexynenitrile.

Conclusion
5-Hexynenitrile is a valuable synthetic intermediate that requires careful handling and storage

to maintain its integrity. The primary recommended storage condition is refrigeration at 2-8 °C

in a tightly sealed container, preferably under an inert atmosphere and protected from light.

While specific long-term stability data is not readily available, an understanding of the reactivity

of the terminal alkyne and nitrile functional groups allows for the prediction of potential

degradation pathways, primarily hydrolysis of the nitrile and reactions of the terminal alkyne

such as oxidation and deprotonation. For applications requiring a comprehensive

understanding of its shelf-life and degradation profile, a formal stability study as outlined in this
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guide is strongly recommended. By adhering to the recommended storage conditions and

being mindful of potential incompatibilities, researchers can ensure the quality and reliability of

5-hexynenitrile in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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